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Compound of Interest

Compound Name: DB-10

Cat. No.: B15613165

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Logistical Information for the Handling and Disposal of DB-10

This document provides procedural guidance for the proper disposal of DB-10, a prodrug of 3-
n-butylphthalide (NBP) used in ischemic stroke research. As an investigational drug, DB-10
and its parent compound require careful handling and disposal to ensure personnel safety and
environmental protection in accordance with federal, state, and local regulations. All laboratory
personnel handling this compound should be familiar with its Safety Data Sheet (SDS) and
trained in chemical waste management.[1]

Safety and Hazard Information

DB-10, as a phthalide derivative, shares properties with its active form, DL-3-n-Butylphthalide.
The primary hazards associated with this class of compounds include skin and eye irritation,
and potential respiratory irritation.[2] All handling of DB-10 should be conducted in a well-
ventilated area, preferably within a chemical fume hood, while wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3]

Quantitative Safety Data for DL-3-n-Butylphthalide
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Data Point Value / Classification Source
CAS Number 6066-49-5 [2]
Molecular Formula C12H1402 [4]
Molecular Weight 190.24 g/mol

Appearance Neat olil [4]

Hazard Classifications

Skin Irritation (Category 2),
Eye Irritation (Category 2A),
Specific Target Organ Toxicity -
Single Exposure (Category 3,

Respiratory system)

[2]

Signal Word

Warning

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

[2]

Water Hazard Class

WGK 1 (Slightly hazardous for

water)

[2]

Experimental Protocols: Waste Disposal Procedure

The proper disposal of investigational drugs like DB-10 must adhere to the Resource

Conservation and Recovery Act (RCRA) guidelines.[5][6] The recommended method of

disposal is incineration by a licensed hazardous waste management vendor.[1][5][7]

Methodology for Collection and Disposal of DB-10 Waste:

o Container Selection: Choose a designated, compatible waste container. This can be the

original vial or a new container made of glass or plastic that is compatible with the chemical

properties of DB-10.[1] For liquid waste, use a sealable container; for solid waste such as

contaminated labware, use a designated puncture-proof container.

e Labeling: Affix a "HAZARDOUS WASTE" label to the container.[1] The label must include:
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o The full chemical name: "DB-10 (prodrug of 3-n-butylphthalide)" and "DL-3-n-
Butylphthalide". Avoid abbreviations.[1]

o The concentration and physical state (solid or liquid).

o The name of the Principal Investigator (PI) and the laboratory location (building and room
number).[1]

o A contact phone number for the research team.[1]

o Hazard identification (e.g., "Irritant™).

e Segregation and Storage:
o Store the waste container in a designated Satellite Accumulation Area (SAA).[1]
o Ensure the container is kept closed except when adding waste.

o Do not mix DB-10 waste with incompatible materials. While specific incompatibility data for
DB-10 is not available, general practice is to avoid mixing with strong oxidizing agents,
acids, and bases.

e Waste Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[1][5]

o The EHS department will arrange for the transport of the waste to a permitted hazardous
waste incineration facility.[7]

o Maintain records of the disposal, including the date and quantity of waste generated.[5]

Note: Empty containers that held DB-10 should be triple-rinsed. The rinsate must be collected
and disposed of as hazardous waste. The rinsed container can then be disposed of as regular
laboratory glass or plastic waste after the label has been defaced.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DB-10.

DB-10 Disposal Workflow

Start: DB-10 Waste Generated

Determine Waste Type
(Liquid, Solid, Sharps)

Liquid Waste: Solid Waste:
DB-10 solutions, Contaminated gloves,
rinsate pipettes, vials

Select Compatible &
Labeled Waste Container

Store in Designated
Satellite Accumulation Area (SAA)

Schedule Waste Pickup
with EHS Office

l

EHS Transports to
Licensed Disposal Facility

Incineration

4

Maintain Disposal Recordsj

End of Process
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Caption: Logical workflow for the safe disposal of DB-10 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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